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Introduction
Xeruborbactam (formerly QPX7728) is a novel, ultra-broad-spectrum, bicyclic boronate β-

lactamase inhibitor currently in clinical development.[1][2][3] It exhibits potent inhibitory activity

against a wide range of serine and metallo-β-lactamases, making it a promising agent to

combat infections caused by multidrug-resistant Gram-negative bacteria.[1][2][4][5] This

technical guide provides a comprehensive overview of the in vitro activity spectrum of

xeruborbactam, its mechanism of action, and the experimental protocols used for its evaluation.

An orally bioavailable prodrug, xeruborbactam isoboxil, is also under clinical evaluation.[3]

Intrinsic Antibacterial Activity
While primarily a β-lactamase inhibitor, xeruborbactam possesses modest direct antibacterial

activity against some Gram-negative bacteria.[4] This intrinsic activity is attributed to its ability

to bind to penicillin-binding proteins (PBPs), which are essential enzymes for bacterial cell wall

synthesis.[6]

Table 1: Intrinsic In Vitro Activity of Xeruborbactam
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Bacterial Species
Resistance
Phenotype

MIC₅₀ (µg/mL) MIC₉₀ (µg/mL)

Enterobacterales
Carbapenem-

Resistant (CRE)
16 32

Acinetobacter

baumannii

Carbapenem-

Resistant
16 64

Pseudomonas

aeruginosa
- >64 >64

Staphylococcus

aureus

Methicillin-Susceptible

(MSSA)
8 8

Staphylococcus

aureus

Methicillin-Resistant

(MRSA)
>32 >32

Enterococcus faecalis - >32 >32

Streptococcus

pneumoniae
- 32 >32

Data compiled from multiple sources.[4]

Potentiation of β-Lactam Antibiotics
The primary role of xeruborbactam is to restore the activity of β-lactam antibiotics against

resistant bacteria. It achieves this by inhibiting a wide array of β-lactamases, including:

Class A: KPC, CTX-M, SHV, TEM[2]

Class C: PDC, P99[2]

Class D: OXA-23, OXA-40, OXA-48[2][4]

Class B (Metallo-β-lactamases): NDM, VIM, IMP[1][2][7]

Xeruborbactam has been shown to significantly enhance the in vitro potency of various β-

lactams, including meropenem, cefepime, ceftazidime, and aztreonam.[1][7][8]
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Table 2: In Vitro Activity of Meropenem-Xeruborbactam
against Carbapenem-Resistant Enterobacterales (CRE)

β-Lactamase Produced Meropenem MIC₉₀ (µg/mL)
Meropenem-
Xeruborbactam (8 µg/mL)
MIC₉₀ (µg/mL)

MBL-negative >64 0.125

MBL-positive >64 1

Data from a study comparing various β-lactam/β-lactamase inhibitor combinations.[2]

Table 3: In Vitro Activity of Cefepime-Xeruborbactam
against Metallo-β-Lactamase Producing E. coli

β-Lactamase Cefepime MIC (µg/mL)
Cefepime-Xeruborbactam
(4 µg/mL) MIC (µg/mL)

NDM-1 128 0.5

VIM-1 64 0.25

IMP-1 32 1

Data adapted from studies on recombinant strains.[2][7]

Mechanism of Action
Xeruborbactam's mechanism of action is twofold: inhibition of β-lactamases and binding to

penicillin-binding proteins (PBPs).[6] As a cyclic boronate, it forms a stable, covalent adduct

with the active site serine of serine-β-lactamases and interacts with the zinc ions in the active

site of metallo-β-lactamases, effectively inactivating these enzymes.[1][2][4] This prevents the

degradation of co-administered β-lactam antibiotics, allowing them to reach their PBP targets.

Furthermore, xeruborbactam itself can bind to PBPs, leading to direct antibacterial effects and

morphological changes in bacteria similar to those caused by β-lactam antibiotics like

meropenem.[4][6] In Acinetobacter baumannii, the observed morphological changes suggest

inhibition of multiple PBPs.[4][6]
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Mechanism of Action of Xeruborbactam.

Factors Affecting In Vitro Activity
The potency of xeruborbactam can be influenced by intrinsic bacterial resistance mechanisms.

Efflux Pumps: In Acinetobacter baumannii and Pseudomonas aeruginosa, the AdeIJK and

MexAB-OprM efflux pumps, respectively, can reduce the intracellular concentration of

xeruborbactam, leading to 4- to 16-fold increases in MIC values.[4][9]

Porins: In Klebsiella pneumoniae, the loss of OmpK35 and/or OmpK36 porins can result in a

2- to 4-fold increase in the xeruborbactam MIC.[4][10]
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Factors Influencing Xeruborbactam Potency.

Experimental Protocols
The in vitro activity of xeruborbactam is predominantly determined using the broth microdilution

method as outlined by the Clinical and Laboratory Standards Institute (CLSI) M07 guidelines.[2]

Broth Microdilution MIC Testing Workflow
Preparation of Bacterial Inoculum:

Bacterial isolates are grown on appropriate agar plates.

Colonies are suspended in saline or broth to a turbidity equivalent to a 0.5 McFarland

standard.
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The suspension is further diluted to achieve a final inoculum concentration of

approximately 5 x 10⁵ colony-forming units (CFU)/mL in the test wells.

Preparation of Antimicrobial Solutions:

Xeruborbactam and the partner β-lactam are dissolved and serially diluted in cation-

adjusted Mueller-Hinton broth (CAMHB).

Xeruborbactam is typically tested at a fixed concentration (e.g., 4 or 8 µg/mL) when

evaluating its potentiation of other antibiotics.[2]

Inoculation and Incubation:

The diluted bacterial inoculum is added to the wells of a 96-well microtiter plate containing

the antimicrobial dilutions.

Plates are incubated at 35°C ± 2°C for 16-20 hours in ambient air.

Determination of MIC:

The MIC is defined as the lowest concentration of the antimicrobial agent that completely

inhibits visible bacterial growth.
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Broth Microdilution MIC Testing Workflow.

Conclusion
Xeruborbactam is a potent, broad-spectrum β-lactamase inhibitor with a dual mechanism of

action that includes both β-lactamase inhibition and direct antibacterial activity through PBP

binding. Its ability to overcome a wide range of clinically relevant β-lactamases, including

metallo-β-lactamases, makes it a valuable agent for combination therapy against multidrug-

resistant Gram-negative pathogens. The in vitro data strongly support the continued clinical

development of xeruborbactam combinations for the treatment of serious bacterial infections.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15607370#in-vitro-activity-spectrum-of-
xeruborbactam-isoboxil]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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